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Compound of Interest

Compound Name: Tiquizium

Cat. No.: B129165

Essential Safety and Handling Guide for Tiquizium

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Tiquizium. The following procedural steps and
recommendations are designed to ensure the safe handling, storage, and disposal of this
compound.

Chemical Identifier:

Name: Tiquizium Bromide[1]

CAS Number: 71731-58-3[2][3]

Molecular Formula: C19H24BrNS2[1]

Synonyms: Thiaton, HSR-902[1][3]

Tiquizium bromide is a quaternary ammonium salt with anticholinergic and antispasmodic
properties.[1][3] While specific toxicity data for laboratory handling is not readily available, its
classification as a muscarinic antagonist suggests that it should be handled with care to avoid
potential pharmacological effects.[1][4]

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory to prevent accidental exposure when handling Tiquizium. The
following table summarizes the recommended equipment for various stages of handling.

Respiratory

Operation Eye Protection Hand Protection  Body Protection .
Protection
o ) N95 or higher
Weighing and Safety glasses Chemical- _
. ) o ) ) o rated respirator
Aliguoting with side shields resistant nitrile Laboratory coat ]
(in the absence
(Powder) or goggles gloves
of a fume hood)
Not generally
) ) required if
Solution Safety glasses Chemical- )
] o ) ) o handled in a
Preparation and with side shields resistant nitrile Laboratory coat )
) well-ventilated
Handling or goggles gloves
area or fume
hood
Chemical- Appropriate
Heavy-duty ) )
) i resistant apron respirator based
Spill Cleanup Goggles chemical-
] or gown over a on the scale and
resistant gloves )
lab coat nature of the spill

Operational Plan for Safe Handling

A systematic approach is essential when working with Tiquizium to minimize exposure risk.

Preparation and Handling Protocol:

e Area Preparation: All handling of Tiquizium powder should be conducted in a designated
area, preferably within a chemical fume hood or a ventilated balance enclosure to minimize
inhalation risk. Ensure a safety shower and an eyewash station are readily accessible.

e Donning PPE: Before handling the compound, put on all required PPE as outlined in the
table above.

e Handling the Compound:
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Avoid the formation of dust and aerosols.

[e]

o

Use spatulas and other tools carefully when handling the powder.

[¢]

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

[¢]

Avoid all direct contact with the substance, including skin and eye contact, and inhalation.

Storage:

o Store Tiquizium Bromide in a tightly sealed container in a cool, dry, and well-ventilated area.
» Keep it away from incompatible materials such as strong oxidizing agents.

e The recommended storage temperature is 2-8°C.

Spill Management:
e Minor Spills (Powder):

o Gently cover the spill with a damp paper towel to avoid raising dust.
o Wearing appropriate PPE, carefully wipe up the material.
o Place the contaminated materials into a sealed container for disposal.
o Clean the spill area with soap and water.
e Minor Spills (Solution):
o Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).
o Place the absorbent material into a sealed container for disposal.
o Clean the spill area with soap and water.
o Major Spills:

o Evacuate the area and prevent entry.
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o Ensure the area is well-ventilated.

o Contact your institution's environmental health and safety (EHS) department for guidance

on cleanup.

Disposal Plan

All waste containing Tiquizium must be treated as chemical waste and disposed of according
to institutional and local regulations.

e Solid Waste: Collect any unused Tiquizium powder and contaminated disposable materials
(e.q., gloves, weigh boats, paper towels) in a clearly labeled, sealed waste container.

» Liquid Waste: Collect solutions containing Tiquizium in a labeled, sealed, and appropriate
chemical waste container. Do not pour Tiquizium solutions down the drain.

o Container Disposal: Empty containers should be rinsed thoroughly with an appropriate
solvent. The rinsate should be collected as chemical waste. Dispose of the rinsed containers
as directed by your institution's EHS guidelines.

Experimental Workflow for Safe Handling

The following diagram outlines the standard workflow for safely handling Tiquizium in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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